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Disclaimer

Dinitramine is a pre-emergent dinitroaniline herbicide that is no longer approved for use in the
United States and the European Union.[1] This document is intended for informational and
research purposes only and does not constitute a recommendation for its use. All handling and
application of this chemical should be conducted in a controlled laboratory or research setting,
adhering to all applicable safety regulations and guidelines.

Introduction

Dinitramine is a selective, soil-incorporated herbicide historically used for the pre-emergent
control of annual grasses and broadleaf weeds in various crops, including cotton, soybeans,
and sunflowers.[1] Its mode of action is the inhibition of microtubule assembly in developing
plant roots and shoots.[1][2] This document provides detailed application notes and protocols
for the experimental use of Dinitramine, with a focus on safety, efficacy, and data presentation
for research purposes.

Data Presentation: Application Rates

The following tables summarize the recommended application rates for Dinitramine based on
soil type. These rates are derived from historical product information and research publications.
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Table 1: Dinitramine Application Rates by Soil Type

. ] Rate of 25% w/w
Rate of Active Ingredient (

Soil Type Emulsifiable Concentrate
kg/ha)
(L/ha)
Light Sandy 0.4 1.7
Medium Texture 0.6 25
Very Heavy Soils 0.8 3.3

Source: PANS Vol. 18 No. 4, December 1972[3]

Table 2: Dinitramine Application Rates in a Field Trial on Soybean

Treatment Rate of Active Ingredient ( kg/ha)
Dinitramine - Low Rate 0.375
Dinitramine - High Rate 0.575

Source: Planta daninha 1979;2(2):96-101[4]

Experimental Protocols

Safety Precautions and Personal Protective Equipment
(PPE)

Due to the hazardous nature of Dinitramine, strict safety protocols must be followed.

e Handling: Handle in a well-ventilated area.[5] Avoid formation of dust and aerosols.[5] Use
non-sparking tools.[5]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[6]
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o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber), a
long-sleeved shirt, long pants, and chemical-resistant boots.[5][7] For extensive handling,
a Tyvek chemical safety suit is recommended.[8]

o Respiratory Protection: If workplace exposure limits are exceeded or there is a risk of
inhalation, use a NIOSH/MSHA-approved air-supplied respirator or a full-face respirator
with appropriate cartridges.[5][9]

Spill and Disposal: In case of a spill, contain the material and dispose of it as hazardous
waste according to local, state, and federal regulations.[5] Do not allow it to enter drains or
waterways.[5]

Preparation of Spray Solution

Calculate the Required Amount: Based on the desired application rate (see Table 1 or 2) and
the area to be treated, calculate the total amount of Dinitramine emulsifiable concentrate
needed.

Fill the Sprayer Tank: Fill the spray tank with approximately half the required volume of water.
[10]

Begin Agitation: Start the sprayer's agitation system (e.g., recirculation pump or mechanical
agitator).[3][10]

Add Dinitramine: While the water is agitating, add the calculated amount of Dinitramine
emulsifiable concentrate to the tank.[3]

Add Adjuvants (if applicable): If using a surfactant or other adjuvant, add it to the tank after
the herbicide.[10] Always follow the manufacturer's instructions for the specific adjuvant.

Complete Filling: Add the remaining volume of water to the spray tank while maintaining
agitation.[10]

Maintain Agitation: Continue to agitate the solution throughout the application process to
ensure a uniform mixture.[3] The product-to-water ratio should not exceed 1:80.[3]

Application and Soil Incorporation
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o Timing: Apply Dinitramine to a weed-free seedbed before planting the crop.[3]

o Application Equipment: Use a calibrated field sprayer with 50-mesh or coarser filters to apply
the spray solution uniformly over the soil surface.[3]

e Soil Incorporation:

o Timing: Incorporate the herbicide into the soil within 24 hours of application to prevent loss
through volatilization and photodegradation.[3][6]

o Depth: The recommended incorporation depth is 2-4 cm (1-1.5 inches).[3] A shallower
incorporation may be more effective with lower application rates.[4]

o Method: Use appropriate tillage equipment, such as a disk, field cultivator, or power-driven
tiller, to thoroughly mix the herbicide into the top layer of the soil. Ensure the seedbed is
free of large clods for optimal incorporation.[3]
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Caption: Dinitramine's mode of action involves binding to tubulin, inhibiting microtubule
formation and disrupting cell division.

Experimental Workflow for Dinitramine Application
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Caption: Experimental workflow for the pre-emergent application of Dinitramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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